6-chloro-3-(4-methoxybenzyl)-3H-imidazo[4,5-c]pyridine

• Molecular Formula: C14H12ClN3O
• Molecular Weight: 273.72 g/mol
• IUPAC Name: 6-chloro-3-[(4-methoxyphenyl)methyl]imidazo[4,5-c]pyridine
• InChI: InChI=1S/C14H12ClN3O/c1-19-11-4-2-10(3-5-11)8-18-9-17-12-6-14(15)16-7-13(12)18/h2-7,9H,8H2,1H3
• InChI Key: RXHSHTDZUWOSSW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=NC3=CC(=NC=C32)Cl

Description

6-chloro-3-(4-methoxybenzyl)-3H-imidazo[4,5-c]pyridine is a useful research compound. Its molecular formula is C14H12ClN3O and its molecular weight is 273.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-chloro-3H-imidazo[4,5-c]pyridine (3.50 g, 22.79 mmol) in THF (50 mL) at 0° C. was slowly added sodium hydride (60% dispersion in mineral oil, 1.82 g, 45.58 mmol) in several portions. After stirring at RT for 30 min, 1-(chloromethyl)-4-methoxybenzene (4.30 g, 27.48 mmol) was added and the mixture was stirred at RT for 2 h. The reaction mixture was poured into water (100 mL) and extracted with EtOAc (100 mL×2). The combined extracts were washed with water (100 mL) and brine (50 mL), dried (MgSO4), filtered and evaporated under reduced pressure. The residue was purified by SiO2 chromatography eluting with hexane/EtOAc (1:1) to afford 5.0 g (80%) of 6-chloro-3-(4-methoxybenzyl)-3H-imidazo[4,5-c]pyridine as a white solid. MS (ESI): m/z=274.2 [M+1]+.